Cas no 180530-01-2 (N-(5-Bromopyrimidin-2-yl)-N-methylacetamide)

• Product Name: N-(5-Bromopyrimidin-2-yl)-N-methylacetamide
• CAS No: 180530-01-2
• MF: C₇H₈BrN₃O
• MW: 230.061920166016
• CID: 3047697
• PubChem ID: 59278270
• Update Time: 2025-04-21

N-(5-Bromopyrimidin-2-yl)-N-methylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(5-bromo-pyrimidin-2-yl)-N-methyl-acetamide
• SB58087
• SCHEMBL568378
• BS-27607
• 180530-01-2
• N-(5-bromopyrimidin-2-yl)-N-methylacetamide
• HHXBORNQIJORQO-UHFFFAOYSA-N
• N-(5-Bromopyrimidin-2-yl)-N-methylacetamide

• Inchi： 1S/C7H8BrN3O/c1-5(12)11(2)7-9-3-6(8)4-10-7/h3-4H,1-2H3
• InChI Key： HHXBORNQIJORQO-UHFFFAOYSA-N
• SMILES： BrC1C=NC(=NC=1)N(C(C)=O)C

Computed Properties

• Exact Mass: 228.98500
• Monoisotopic Mass: 228.98507Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 46.1Ų

Experimental Properties

• PSA: 46.09000
• LogP: 1.22180

N-(5-Bromopyrimidin-2-yl)-N-methylacetamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)